(3alpha)-17-Oxoandrosta-5,15-dien-3-yl acetate
(3alpha)-17-Oxoandrosta-5,15-dien-3-yl acetate
Brand Name:
Vulcanchem
CAS No.:
17921-64-1
VCID:
VC0129093
InChI:
InChI=1S/C21H28O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6-7,15-18H,5,8-12H2,1-3H3/t15-,16-,17-,18-,20-,21-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)C=CC4=O)C)C
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
(3alpha)-17-Oxoandrosta-5,15-dien-3-yl acetate
CAS No.: 17921-64-1
Cat. No.: VC0129093
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17921-64-1 |
|---|---|
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14-decahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C21H28O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6-7,15-18H,5,8-12H2,1-3H3/t15-,16-,17-,18-,20-,21-/m0/s1 |
| Standard InChI Key | GQJWVZYRXPVQLI-ZKHIMWLXSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)C=CC4=O)C)C |
| SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)C=CC4=O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)C=CC4=O)C)C |
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